Cas no 57-22-7 (Vincristine)

• Product Name: Vincristine
• CAS No: 57-22-7
• MF: C₄₆H₅₆N₄O₁₀
• MW: 824.957653045654
• MDL: MFCD08706469
• CID: 33654
• PubChem ID: 5388993
• Update Time: 2025-09-21

Vincristine Chemical and Physical Properties

Names and Identifiers

• Vincristine
• 22-Oxovincaleukoblastine
• Citomid
• LCR
• Leucristine
• Leurocristine
• Leurocristine (7CI, 8CI)
• Onco TCS
• Oncovine
• Vincaleukoblastine, 22-oxo- (9CI)
• Vincristina
• Vincristine ,VCR, NSC-67574, Oncovin
• Vincristinum
• Vincrystine
• Vinkristin
• 1H-Indolizino[8,1-cd]carbazole, vincaleukoblastine deriv.
• 2H-3,7-Methanoazacycloundecino[5,4-b]indole, vincaleukoblastine deriv.
• (+)-Vincristine
• VCR
• Vincristin
• Leurocristine(7CI,8CI)
• OncoTCS
• Indole alkaloid
• Vincristina [DCIT]
• Vincristinum [INN-Latin]
• Vincrstine
• Vincasar
• Marqibo
• C46H56N4O10
• Vincaleukoblastine, 22-oxo-
• Vincristine [INN:BAN]
• Kyocristine
• Vincrex
• VIN
• Leurocristine sulfate
• DSSTox_CID_12278
• DSSTox_RID_78909
• DSSTox_GSID_32278
• Vincristine Sulfate PFS
• CAS-5
• Lilly37231 (1:1 sulfate salt)
• Vincasar (1:1 sulfate salt)
• Liposomal Vincristine
• oncovin (brand name)
• CCRIS 5763
• D09QVV
• NSC-67574
• 22-oxo-vincaleukoblastine
• Tecnocris (TN)
• NCI60_026703
• LS-228
• 22-Oxovincaleukoblastin
• DTXCID9012278
• Oncovin (TN)
• CHEBI:28445
• HMS2090E19
• DTXSID1032278
• Vincaleukoblastine, 22-oxo-22-Oxovincaleukoblastine
• BDBM50139772
• 1217704-92-1
• Tox21_112067_1
• SRI-10749-05
• Leurocristine;NSC-67574;22-Oxovincaleukoblastine
• NCGC00263543-01
• Tox21_112067
• OGWKCGZFUXNPDA-XQKSVPLYSA-N
• NCGC00163700-02
• Farmistin
• Vincaleukoblastine, 22-oxo- 22-Oxovincaleukoblastine
• Onkocristin
• L01CA02
• Oncovin (1:1 sulfate salt)
• Q408977
• methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-(methoxycarbonyl)-1,11-diazatetracyclo[13.3.1.0^{4,12}.0^{5,10}]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.0^{1,9}.0^{2,7}.0^{16,19}]nonadeca-2(7),3,5,13-tetraene-10-carboxylate
• Tecnocris
• Vincristine (Leurocristine)
• C07204
• SRI-10749-04
• vincristin-
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• Vincristine (INN)
• Vincrex (1:1 sulfate salt)
• SCHEMBL3709
• CAS-57-22-7
• rel-Vincristine
• CHEMBL90555
• D08679
• UNII-5J49Q6B70F
• GTPL6785
• HSDB 3199
• Lilly 37231 (1:1 sulfate salt)
• NCGC00163700-01
• EINECS 200-318-1
• 57-22-7
• Vincrisul
• NCI-C04864
• NCGC00163700-04
• Vincristinum (INN-Latin)
• NS00009299
• MLS000069706
• VINCRISTINE [WHO-DD]
• BRD-K82109576-065-21-0
• s9555
• AS-77595
• AB01274767-01
• BIDD:PXR0171
• AKOS030568344
• methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-12-ethyl-4-[(13S,15R,17S)-17-ethyl-17-hydroxy-13-(methoxycarbonyl)-1,11-diazatetracyclo[13.3.1.0^{4,12}.0^{5,10}]nonadeca-4(12),5(10),6,8-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.0^{1,9}.0^{2,7}.0^{16,19}]nonadeca-2,4,6,13-tetraene-10-carboxylate
• VINCRISTINE [INN]
• CHEMBL499458
• EN300-27000888
• SCHEMBL233849
• 5J49Q6B70F
• HY-N0488A
• VINCRISTINE [HSDB]
• BDBM38872
• AKOS032960283
• DB00541
• BRD-K12251893-065-04-7
• cid_5388992
• CS-0008282
• VINCRISTINE [MI]
• VINCRISTINE [VANDF]
• NCGC00186633-01
• NCGC00386339-01
• 132142-73-5
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15R,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• AB01274767_02
• Vincristine (free base)
• CHEMBL1740907
• NCGC00163700-03
• OGWKCGZFUXNPDA-UHFFFAOYSA-N
• oncovin
• Onkovin
• Vincristine sulfate
• VCR sulfate
• Alkaloid extracted from Vinca rosea Linn
• BRD-K49229349-065-01-6
• BRD-K49229349-065-02-4
• NCGC00163700-12
• FV73877
• 200-318-1

• MDL： MFCD08706469
• Inchi： 1S/C46H56N4O10/c1-7-42(55)22-28-23-45(40(53)58-5,36-30(14-18-48(24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)57-4)50(26-51)38-44(31)16-19-49-17-11-15-43(8-2,37(44)49)39(60-27(3)52)46(38,56)41(54)59-6/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3/t28-,37+,38-,39-,42+,43-,44-,45+,46+/m1/s1
• InChI Key： OGWKCGZFUXNPDA-XQKSVPLYSA-N
• SMILES： O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C([C@]5(C(=O)OC)C6=C(C7C=CC=CC=7N6)CCN6C[C@](CC)(C[C@@H](C6)C5)O)C(=CC=4N2C=O)OC)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

• Exact Mass: 824.40000
• Monoisotopic Mass: 824.39964400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 10
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 171
• Molecular Weight: 825.0

Experimental Properties

• Color/Form: Powder
• Density: 1.1539 (rough estimate)
• Melting Point: 211-216 ºC
• Boiling Point: 761.92°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.6000 (estimate)
• Solubility: WHITE TO SLIGHTLY YELLOW, AMORPHOUS OR CRYSTALLINE POWDER; ODORLESS, HYGROSCOPIC; FREELY SOL IN WATER /VINCRISTINE SULFATE USP/
• Stability/Shelf Life: Stable, but may be heat sensitive. Incompatible with strong oxidizing agents.
• PSA: 171.17000
• LogP: 4.09420
• pka: 5.4(at 25℃)
• Specific Rotation: D25 +17°; D25 +26.2° (ethylene chloride)

Vincristine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1544
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 i.p. in mice: 5.2 mg/kg (Adamson)
• Safety Term：6.1(a)
• Packing Group：II
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids Vinca alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids